Cas no 24808-04-6 ((-)-Epiafzelechin)

(-)-Epiafzelechin structure

Product Name:(-)-Epiafzelechin

CAS No:24808-04-6

MF:C₁₅H₁₄O₅

MW:274.268664836884

MDL:MFCD20260428

CID:240978

PubChem ID:443639

Update Time:2025-04-19

(-)-Epiafzelechin Chemical and Physical Properties

Names and Identifiers

- 2H-1-Benzopyran-3,5,7-triol,3,4-dihydro-2-(4-hydroxyphenyl)-, (2R,3R)-
- (-)-Epiafzelechin
- (-)-epi-afzelechin
- (2R,3R)-(-)-epiafzelechin
- (2R,3R)-2,3-cis-4',5,7-trihydroxyflavan-3-ol
- 3,5,7,4'-Tetrahydroxyflavan
- 3,5,7-Flavantetrol (+)-
- AC1L5VIV
- AC1Q7A74
- AFZELECHIN
- Afzelechin, (+)-
- CHEMBL1326092
- ent-epiafzelechin
- [ "3", "4'", "5", "7-Tetrahydroxyflavan" ]
- 3
- KBio3_002430
- E80545
- BSPBio_003210
- SPECTRUM202178
- Epiafzelechin, (-)-
- (2R,3R)-2-(4-Hydroxyphenyl)-3,5,7-chromantriol
- AKOS032948425
- GLXC-17278
- Spectrum2_001755
- (2R,3R)-2-(4-hydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
- 2H-1-benzopyran-3,5,7-triol, 3,4-dihydro-2-(4-hydroxyphenyl)-, (2R,3R)-
- epiafzelechin
- HY-N0943
- SDCCGMLS-0066933.P001
- 2-(4-hydroxyphenyl)chromane-3,5,7-triol
- (2R,3R)-2-(4-hydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
- AS-79066
- EPIAFZELECHIN (2R,3R)(-)
- (2R,3R)-3,4-Dihydro-2-(4-hydroxyphenyl)-2H-1-benzopyran-3,5,7-triol
- (-)-epi-Afzelechin;Epiafzelechin, (-)-; epi-Afzelechin
- (2R,3R)-2-(4-Hydroxy-phenyl)-chroman-3,5,7-triol
- CS-0016076
- ZWG9VB324Z
- (2R,3R)-2-(4-hydroxyphenyl)chromane-3,5,7-triol
- epi-Afzelechin
- CHEMBL159303
- 24808-04-6
- 2,3-cis-epiafzelechin
- BRD-K90607708-001-03-7
- SR-05000002523
- NCGC00178206-01
- Spectrum3_001685
- 3,4',5,7-Flavantetrol, (-)-
- 2H-1-Benzopyran-3,5,7-triol, 3,4-dihydro-2-(4-hydroxyphenyl)-, (2R-cis)-
- DTXSID201316359
- SPBio_001890
- LMPK12020036
- CCG-38806
- SR-05000002523-1
- CHEBI:31028
- (2R,3R)-epiafzelechin
- BRD-K90607708-001-02-9
- BDBM50240892
- Q4690888
- A930314
- SCHEMBL557061
- ConMedNP.1823
- ConMedNP.1822
- (+)-afzelechin
- DA-59402
- MDL： MFCD20260428
- Inchi： 1S/C15H14O5/c16-9-3-1-8(2-4-9)15-13(19)7-11-12(18)5-10(17)6-14(11)20-15/h1-6,13,15-19H,7H2/t13-,15-/m1/s1
- InChI Key： RSYUFYQTACJFML-UKRRQHHQSA-N
- SMILES： O1C2C=C(C=C(C=2C[C@H]([C@H]1C1C=CC(=CC=1)O)O)O)O

Computed Properties

Exact Mass: 274.08412
Monoisotopic Mass: 274.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 1
Complexity: 328
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 90.2A^2

Experimental Properties

Color/Form: Powder
Density: 1.5±0.1 g/cm3
Boiling Point: 583.4±50.0 °C at 760 mmHg
Flash Point: 306.6±30.1 °C
Refractive Index: 1.708
PSA: 90.15
LogP: 1.84050
Vapor Pressure: 0.0±1.7 mmHg at 25°C

(-)-Epiafzelechin Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

(-)-Epiafzelechin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E53520-5mg	(2R,3R)-2-(4-Hydroxyphenyl)-3,5,7-chromanetriol	24808-04-6	,HPLC≥98%	5mg	¥2880.0	2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1606-1 mg	(-)-Epiafzelechin	24808-04-6		1mg	￥1473.00	2022-04-26
TRC	E716000-1mg	(-)-Epiafzelechin	24808-04-6		1mg	$190.00	2023-05-18
TRC	E716000-10mg	(-)-Epiafzelechin	24808-04-6		10mg	$1499.00	2023-05-18
Chengdu Biopurify Phytochemicals Ltd	SBP00258-5mg	(-)-Epiafzelechin	24808-04-6	98%	5mg	$260	2023-09-19
ChemFaces	CFN98271-10mg	(-)-Epiafzelechin	24808-04-6	>=98%	10mg	$288	2023-09-19
MedChemExpress	HY-N0943-5mg	(-)-Epiafzelechin	24808-04-6	99.93%	5mg	￥4800	2024-07-21
eNovation Chemicals LLC	K31698-5mg	(-)-Epiafzelechin	24808-04-6	98%	5mg	$498	2024-05-24
TargetMol Chemicals	TN1606-5 mg	(-)-Epiafzelechin	24808-04-6	98%	5mg	￥ 1,900	2023-07-11
TargetMol Chemicals	TN1606-1 mL * 10 mM (in DMSO)	(-)-Epiafzelechin	24808-04-6	98%	1 mL * 10 mM (in DMSO)	￥ 2,000	2023-07-11

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(-)-Epiafzelechin Related Literature

1. Chemical synthesis and biological study of 4β-carboxymethyl-epiafzelechin acid, an osteoprotective compound from the rhizomes of Drynaria fortunei

Man Chun Law,Ka Chun Wong,Wai Yin Pang,Man Sau Wong,Tak Hang Chan Med. Chem. Commun. 2012 3 801
2. Chemical synthesis and biological study of 4β-carboxymethyl-epiafzelechin acid, an osteoprotective compound from the rhizomes of Drynaria fortunei

Man Chun Law,Ka Chun Wong,Wai Yin Pang,Man Sau Wong,Tak Hang Chan Med. Chem. Commun. 2012 3 801
3. The chemistry of extractives from hardwoods. Part XXV.(—)-epiAfzelechin, a new member of the catechin series

F. E. King,J. W. Clark-Lewis,W. F. Forbes J. Chem. Soc. 1955 2948
4. Oligomeric proanthocyanidins: naturally occurring O-heterocycles

Daneel Ferreira,Desmond Slade Nat. Prod. Rep. 2002 19 517
5. Oligomeric proanthocyanidins: naturally occurring O-heterocycles

Daneel Ferreira,Riaan Bekker Nat. Prod. Rep. 1996 13 411

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